![molecular formula C23H25FN2O3 B5651768 8-(2-fluorobenzoyl)-2-(3-methoxybenzyl)-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5651768.png)
8-(2-fluorobenzoyl)-2-(3-methoxybenzyl)-2,8-diazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of diazaspirodecanes, including compounds closely related to 8-(2-fluorobenzoyl)-2-(3-methoxybenzyl)-2,8-diazaspiro[4.5]decan-3-one, involves multi-step chemical processes. These processes typically start from readily available starting materials, undergoing reactions such as ring-closure and functional group transformations to achieve the desired spirocyclic architecture. The synthesis approach can significantly impact the yield, purity, and stereochemistry of the final product (Caroon et al., 1981).
Molecular Structure Analysis
The molecular structure of diazaspirodecanes has been elucidated using techniques like X-ray crystallography. These studies reveal important aspects such as bond lengths, angles, and the three-dimensional arrangement of atoms, which are crucial for understanding the compound's chemical behavior and interactions. For compounds structurally similar to this compound, crystallographic analysis has shown specific conformational preferences and intramolecular interactions (Manjunath et al., 2011).
Chemical Reactions and Properties
Diazaspirodecanes participate in various chemical reactions, reflecting their rich chemistry. These reactions include nucleophilic substitutions, electrophilic additions, and more complex transformations like the Ritter reaction. Such reactions can modify the spirocyclic core or the substituents, leading to derivatives with different physical and chemical properties. The presence of functional groups such as fluorobenzoyl and methoxybenzyl in the compound of interest influences its reactivity and the types of chemical transformations it can undergo (Rozhkova et al., 2013).
properties
IUPAC Name |
8-(2-fluorobenzoyl)-2-[(3-methoxyphenyl)methyl]-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25FN2O3/c1-29-18-6-4-5-17(13-18)15-26-16-23(14-21(26)27)9-11-25(12-10-23)22(28)19-7-2-3-8-20(19)24/h2-8,13H,9-12,14-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPUSRFLYHIBOQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CC3(CCN(CC3)C(=O)C4=CC=CC=C4F)CC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.